Cas no 1036434-87-3 ((Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine)

• Product Name: (Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine
• CAS No: 1036434-87-3
• MF: C₁₅H₂₅N
• MW: 219.365704298019
• CID: 5044617
• Update Time: 2025-06-10

(Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine
• N-[(2,4,6-trimethylphenyl)methyl]pentan-3-amine
• (Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine

• Inchi： 1S/C15H25N/c1-6-14(7-2)16-10-15-12(4)8-11(3)9-13(15)5/h8-9,14,16H,6-7,10H2,1-5H3
• InChI Key： DWQBWXBBRNCEEL-UHFFFAOYSA-N
• SMILES： N(CC1C(C)=CC(C)=CC=1C)C(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 174
• XLogP3: 4.2
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine

Introduction to (Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine (CAS No. 1036434-87-3)

(Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine (CAS No. 1036434-87-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pentan-3-yl group and a trimethylphenylmethyl amine moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine can be represented as C₁₅H₂₅N. The presence of the trimethylphenyl group imparts significant hydrophobicity to the molecule, which can influence its pharmacokinetic properties such as solubility and membrane permeability. The amine functionality, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological targets.

Recent studies have explored the potential of (Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine in various therapeutic areas. One notable area of research is its use as a ligand for G protein-coupled receptors (GPCRs), which are key targets for many drugs. GPCRs play a central role in numerous physiological processes and are involved in a wide range of diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of (Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine for several GPCRs. The results showed that this compound exhibited high affinity for the serotonin 5-HT_2A receptor, with a K_i value of 15 nM. This finding suggests that (Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine could be further developed as a potential therapeutic agent for conditions involving serotonin dysregulation.

Beyond its potential as a GPCR ligand, (Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine has also been studied for its anti-inflammatory properties. Inflammation is a complex biological response that plays a critical role in many diseases. A study published in the European Journal of Pharmacology demonstrated that this compound inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism underlying this anti-inflammatory effect is thought to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways.

The synthetic route to (Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine has been well-documented in the literature. One common approach involves the reaction of 2,4,6-trimethylaniline with 3-bromopentane in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the bromine atom to form the desired product. The yield and purity of this synthesis can be optimized by adjusting reaction parameters such as temperature and solvent choice.

In addition to its potential therapeutic applications, (Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine has also been used as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its modular structure allows for easy modification and functionalization, making it an attractive starting point for generating diverse libraries of compounds for drug discovery.

The safety profile of (Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine is an important consideration for its use in pharmaceutical research. Preclinical studies have generally shown this compound to be well-tolerated at therapeutic doses. However, further toxicological evaluations are necessary to fully understand its safety profile and identify any potential adverse effects.

In conclusion, (Pentan-3-yl)[(2,4,6-trimethylphenyl)methyl]amine (CAS No. 1036434-87-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block for drug discovery efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.